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Compound of Interest

Compound Name:
1-Boc-4-(2-hydroxymethyl-

phenylamino)-piperidine

Cat. No.: B062578 Get Quote

In-Depth Technical Guide to 1-Boc-4-(2-
hydroxymethyl-phenylamino)-piperidine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 1-Boc-4-(2-hydroxymethyl-phenylamino)-piperidine, a key intermediate in

pharmaceutical synthesis. This document outlines its known characteristics, provides a

plausible synthetic pathway based on related compounds, and details the analytical methods

for its characterization.

Chemical Identity and Properties
1-Boc-4-(2-hydroxymethyl-phenylamino)-piperidine, identified by the CAS number 162045-

29-6, is a piperidine derivative featuring a tert-butoxycarbonyl (Boc) protecting group on the

piperidine nitrogen and a (2-hydroxymethyl-phenyl)amino substituent at the 4-position. This

compound is typically available as an off-white to light yellow powder and serves as a valuable

building block in the synthesis of more complex pharmaceutical agents.[1]

Table 1: Physicochemical Properties of 1-Boc-4-(2-hydroxymethyl-phenylamino)-piperidine
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Property Value Source

CAS Number 162045-29-6 [1]

Molecular Formula C₁₇H₂₆N₂O₃ [2]

Molecular Weight 306.40 g/mol

Appearance Off-white to light yellow powder [1]

Purity ≥98% (typical) [1]

Note: Experimental values for properties such as melting point, boiling point, and solubility are

not readily available in published literature. The data presented is based on information from

chemical suppliers and extrapolated from similar compounds.

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 1-Boc-4-(2-
hydroxymethyl-phenylamino)-piperidine is not extensively documented in publicly available

literature, a highly probable synthetic route involves the reductive amination of 1-Boc-4-

piperidone with 2-aminobenzyl alcohol. This common and efficient method is widely used for

the synthesis of analogous 4-amino-piperidine derivatives.

Proposed Synthesis: Reductive Amination
The synthesis can be logically broken down into a single key step: the coupling of the

piperidone core with the aminobenzyl alcohol side chain.

Experimental Protocol:

Reaction Setup: To a solution of 1-Boc-4-piperidone (1.0 equivalent) and 2-aminobenzyl

alcohol (1.0-1.2 equivalents) in a suitable solvent such as dichloromethane (DCM) or 1,2-

dichloroethane (DCE), add a catalytic amount of a weak acid like acetic acid.

Reductant Addition: To the stirred mixture, add a mild reducing agent such as sodium

triacetoxyborohydride (NaBH(OAc)₃) (1.5-2.0 equivalents) portion-wise at room temperature.

The use of NaBH(OAc)₃ is advantageous as it is selective for the iminium intermediate and

tolerant of many functional groups.
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Reaction Monitoring: Allow the reaction to stir at room temperature for 12-24 hours. The

progress of the reaction can be monitored by thin-layer chromatography (TLC) or liquid

chromatography-mass spectrometry (LC-MS) to confirm the consumption of the starting

materials and the formation of the desired product.

Work-up: Upon completion, quench the reaction by the addition of a saturated aqueous

solution of sodium bicarbonate. Extract the aqueous layer with an organic solvent like DCM

or ethyl acetate.

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium

sulfate, filter, and concentrate under reduced pressure. The crude product can then be

purified by column chromatography on silica gel to yield pure 1-Boc-4-(2-hydroxymethyl-
phenylamino)-piperidine.

Synthesis Workflow for 1-Boc-4-(2-hydroxymethyl-phenylamino)-piperidine
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Synthesis Workflow

Analytical Characterization
Due to the limited availability of published spectral data for 1-Boc-4-(2-hydroxymethyl-
phenylamino)-piperidine, this section provides predicted and expected analytical

characteristics based on its chemical structure and data from analogous compounds.

Table 2: Expected Spectral Data

Technique Expected Observations

¹H NMR

Signals corresponding to the Boc group (singlet,

~1.4 ppm), piperidine ring protons (multiplets,

1.5-4.0 ppm), aromatic protons (multiplets, 6.5-

7.5 ppm), hydroxymethyl protons (singlet or

doublet, ~4.5 ppm), and amine proton (broad

singlet).

¹³C NMR

Resonances for the Boc carbonyl (~155 ppm),

Boc quaternary carbon (~80 ppm), piperidine

carbons (30-60 ppm), aromatic carbons (110-

150 ppm), and the hydroxymethyl carbon (~65

ppm).

FT-IR (cm⁻¹)

Broad O-H stretch (~3300-3400 cm⁻¹), N-H

stretch (~3350 cm⁻¹), C-H stretches (aliphatic

and aromatic, ~2850-3100 cm⁻¹), C=O stretch

(Boc group, ~1680-1700 cm⁻¹), and C-O stretch

(~1050 cm⁻¹).

Mass Spec. (ESI+) Expected [M+H]⁺ ion at m/z 307.2.

Biological Activity and Signaling Pathways
Currently, there is no specific information in the public domain detailing the biological activity or

the signaling pathways associated with 1-Boc-4-(2-hydroxymethyl-phenylamino)-piperidine.

However, the piperidine scaffold is a common motif in a wide range of biologically active
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molecules. For instance, structurally related 4-anilinopiperidine derivatives are precursors to

potent synthetic opioids.

Given its structure, this compound could be investigated for a variety of potential biological

activities. The Boc-protecting group makes it a versatile intermediate for further chemical

modifications, allowing for the exploration of structure-activity relationships in drug discovery

programs.

Conclusion
1-Boc-4-(2-hydroxymethyl-phenylamino)-piperidine is a valuable chemical intermediate with

potential applications in the synthesis of novel pharmaceutical compounds. While detailed

experimental data is currently scarce, its synthesis can be reliably achieved through

established methods like reductive amination. The information provided in this guide serves as

a foundational resource for researchers and professionals working with this and related

molecules, facilitating further investigation into its properties and potential applications in drug

development. Further research is warranted to fully characterize its physical, chemical, and

biological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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